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Compound of Interest

Compound Name: 2-Methoxy-3-methylnaphthalene

CAS No.: 61873-80-1

Cat. No.: B1601959

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Substituted naphthalenes are a class of bicyclic aromatic hydrocarbons that form the core

scaffold of numerous biologically active molecules and functional materials. Their rigid, planar

structure and lipophilic nature make them privileged frameworks in medicinal chemistry, often

serving as bioisosteres for other aromatic systems. This guide provides a comprehensive

technical overview of a specific, lesser-studied derivative: 2-Methoxy-3-methylnaphthalene.

While extensive literature exists for parent compounds like naphthalene and its

monomethylated or monomethoxylated isomers, 2-Methoxy-3-methylnaphthalene remains a

compound with limited published data. This guide, therefore, synthesizes available information,

draws logical inferences from closely related analogues, and proposes experimental pathways

to facilitate further research and application. The primary objective is to equip researchers and

drug development professionals with a foundational understanding of its properties, potential

synthesis, and likely toxicological profile, thereby enabling its exploration in novel chemical and

pharmacological contexts.
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Core Identification
Chemical Name: 2-Methoxy-3-methylnaphthalene

CAS Number: 61873-80-1[1]

Molecular Formula: C₁₂H₁₂O[1]

Molecular Weight: 172.22 g/mol [1]

Chemical and Physical Properties
The known and predicted physicochemical properties of 2-Methoxy-3-methylnaphthalene are

summarized in the table below. These properties are crucial for designing experimental

conditions, including solvent selection for reactions and analytical studies, as well as for

predicting its behavior in biological systems.

Property Value Source/Reference

Appearance Pale Yellow to Yellow Solid Commercial Supplier Data

Melting Point 70 - 72 °C Commercial Supplier Data

Boiling Point Not available -

Solubility
Slightly soluble in Chloroform

and Methanol
Commercial Supplier Data

logP (Predicted) 3.5 Computed by PubChem[1]

Polar Surface Area 9.2 Å² Computed by PubChem[1]

Proposed Synthesis Pathway
While a specific, peer-reviewed synthesis for 2-Methoxy-3-methylnaphthalene is not readily

available in the literature, a plausible and efficient route can be designed based on established

organic chemistry principles and published syntheses of related substituted naphthalenes. A

proposed two-step synthesis starting from 3-methyl-2-naphthol is outlined below. This approach

leverages a standard Williamson ether synthesis, a robust and high-yielding reaction for

preparing ethers.
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Starting Material
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1. Sodium Hydride (NaH)
in THF (anhydrous)

Deprotonation

2. Methyl Iodide (CH₃I)

Nucleophilic Attack

2-Methoxy-3-methylnaphthalene

SN2 Reaction
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Caption: Proposed synthesis of 2-Methoxy-3-methylnaphthalene.

Experimental Protocol: Proposed Synthesis
Step 1: Deprotonation of 3-Methyl-2-naphthol

To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), add 3-methyl-2-naphthol (1.0 equivalent).

Add anhydrous tetrahydrofuran (THF) to dissolve the starting material.

Cool the solution to 0 °C using an ice bath.
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Slowly add sodium hydride (NaH, 1.1 equivalents, as a 60% dispersion in mineral oil)

portion-wise to the stirred solution.

Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and

stir for an additional hour. Hydrogen gas evolution should be observed.

Causality: Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the

hydroxyl group of the naphthol to form a sodium naphthoxide intermediate. This significantly

increases the nucleophilicity of the oxygen atom, preparing it for the subsequent alkylation

step. Anhydrous conditions are critical as NaH reacts violently with water.

Step 2: Methylation of the Naphthoxide

Cool the solution of the sodium naphthoxide back to 0 °C.

Add methyl iodide (CH₃I, 1.2 equivalents) dropwise via a syringe.

Allow the reaction to warm to room temperature and stir overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated aqueous solution of

ammonium chloride (NH₄Cl).

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield 2-Methoxy-3-
methylnaphthalene.

Causality: Methyl iodide is an excellent electrophile for Sₙ2 reactions. The highly nucleophilic

naphthoxide attacks the methyl group, displacing the iodide leaving group and forming the

desired ether product.

Spectroscopic and Analytical Characterization
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Detailed spectroscopic data for 2-Methoxy-3-methylnaphthalene is not widely published.

However, based on its structure, the expected spectral characteristics can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:

Aromatic Protons (6H): Multiple signals are expected in the aromatic region (~7.0-8.0

ppm). The protons on the unsubstituted ring will likely appear as a more complex multiplet,

while the protons on the substituted ring will be singlets or doublets depending on their

positions relative to the substituents.

Methoxy Protons (3H): A sharp singlet is expected around 3.8-4.0 ppm.

Methyl Protons (3H): A sharp singlet is expected around 2.2-2.5 ppm.

¹³C NMR:

Aromatic Carbons (10C): Ten distinct signals are expected in the aromatic region (~110-

160 ppm). The carbons attached to the methoxy and methyl groups will be shielded or

deshielded accordingly.

Methoxy Carbon (1C): A signal is expected around 55-60 ppm.

Methyl Carbon (1C): A signal is expected in the aliphatic region, likely around 15-20 ppm.

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the functional groups

present:

C-H stretching (aromatic): ~3050-3100 cm⁻¹

C-H stretching (aliphatic): ~2850-3000 cm⁻¹

C=C stretching (aromatic): ~1600-1650 cm⁻¹ and ~1450-1500 cm⁻¹

C-O stretching (aryl ether): A strong, characteristic band around 1250-1300 cm⁻¹
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Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum should show a prominent molecular ion peak [M]⁺

at m/z = 172. The fragmentation pattern would likely involve the loss of a methyl radical from

the methoxy group to give a stable cation at m/z = 157, or the loss of a formyl radical (CHO)

from the methoxy-containing fragment.

[C₁₂H₁₂O]⁺˙
m/z = 172

[M - CH₃]⁺
m/z = 157

- •CH₃

[M - CHO]⁺
m/z = 143

- •CHO

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Methoxy-3-methylnaphthalene.

Reactivity and Stability
Based on its chemical structure and data from related compounds like 2-methoxynaphthalene,

2-Methoxy-3-methylnaphthalene is expected to be a stable compound under normal

laboratory conditions[2].

Stability: Stable at room temperature and in the absence of strong light.

Incompatible Materials: Strong oxidizing agents should be avoided, as they can lead to

oxidation of the naphthalene ring or the methyl group[2].

Hazardous Decomposition: Combustion may produce carbon monoxide (CO) and carbon

dioxide (CO₂).

Potential Applications in Research and Drug
Development
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While no specific biological activities have been reported for 2-Methoxy-3-
methylnaphthalene, the naphthalene scaffold is present in a wide range of pharmacologically

active compounds. Naphthalene derivatives have been reported to possess anti-inflammatory,

antibacterial, antioxidant, and antifungal properties[3].

Potential Biological Activities

Naphthalene
Scaffold

Anti-inflammatory

Antimicrobial

Anticancer

Enzyme Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1601959/docs#an-in-depth-technical-guide-to-2-
methoxy-3-methylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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